Cas no 272786-63-7 (Pyrrolo[1,2-a]pyrazin-6(2H)-one, 2-[(4-chlorophenyl)sulfonyl]hexahydro-)

• Product Name: Pyrrolo[1,2-a]pyrazin-6(2H)-one, 2-[(4-chlorophenyl)sulfonyl]hexahydro-
• CAS No: 272786-63-7
• MF: C₁₃H₁₅ClN₂O₃S
• MW: 314.787801027298
• CID: 6390848
• Update Time: 2025-05-28

Pyrrolo[1,2-a]pyrazin-6(2H)-one, 2-[(4-chlorophenyl)sulfonyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazin-6(2H)-one, 2-[(4-chlorophenyl)sulfonyl]hexahydro-

• Inchi： 1S/C13H15ClN2O3S/c14-10-1-4-12(5-2-10)20(18,19)15-7-8-16-11(9-15)3-6-13(16)17/h1-2,4-5,11H,3,6-9H2
• InChI Key： XRVRDIUHCPSQKK-UHFFFAOYSA-N
• SMILES： C12CCC(=O)N1CCN(S(C1=CC=C(Cl)C=C1)(=O)=O)C2

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 505.4±60.0 °C(Predicted)
• pka: -0.82±0.20(Predicted)

Additional information on Pyrrolo[1,2-a]pyrazin-6(2H)-one, 2-[(4-chlorophenyl)sulfonyl]hexahydro-

Comprehensive Overview of Pyrrolo[1,2-a]pyrazin-6(2H)-one, 2-[(4-chlorophenyl)sulfonyl]hexahydro- (CAS No. 272786-63-7)

Pyrrolo[1,2-a]pyrazin-6(2H)-one, 2-[(4-chlorophenyl)sulfonyl]hexahydro- (CAS No. 272786-63-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential biological activities. The compound features a pyrrolopyrazine core, which is a privileged scaffold in medicinal chemistry, often associated with diverse pharmacological properties. The presence of a 4-chlorophenylsulfonyl moiety further enhances its reactivity and potential applications in drug discovery.

In recent years, the demand for novel heterocyclic compounds like Pyrrolo[1,2-a]pyrazin-6(2H)-one derivatives has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the structural similarities to known bioactive molecules. The compound's CAS No. 272786-63-7 is frequently searched in academic and industrial databases, reflecting its relevance in current chemical and pharmacological studies.

The synthesis of 2-[(4-chlorophenyl)sulfonyl]hexahydro-Pyrrolo[1,2-a]pyrazin-6(2H)-one typically involves multi-step organic reactions, including cyclization and sulfonylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing interest in sustainable and efficient synthetic methodologies. These approaches align with the broader trend of green chemistry, a hot topic among researchers and environmental advocates.

From a commercial perspective, CAS 272786-63-7 is often listed in catalogs of specialty chemicals, catering to pharmaceutical and agrochemical industries. Its potential applications extend to crop protection and veterinary medicine, where heterocyclic compounds play a critical role in developing new formulations. The compound's structure-activity relationship (SAR) is a subject of ongoing studies, with computational tools like molecular docking and QSAR modeling being employed to predict its interactions with biological targets.

In the context of drug discovery, Pyrrolo[1,2-a]pyrazin-6(2H)-one derivatives are being investigated for their potential in treating neurodegenerative diseases and inflammatory disorders. These areas are of high interest to both the scientific community and the general public, as evidenced by frequent searches for terms like "new treatments for Alzheimer's" or "anti-inflammatory drug development." The compound's hexahydro configuration may contribute to improved bioavailability, a key factor in modern drug design.

Quality control and analytical characterization of CAS No. 272786-63-7 rely on techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and consistency, which are critical for research and industrial applications. The integration of artificial intelligence (AI) in analytical chemistry has further streamlined the characterization process, a trend that resonates with the increasing digitization of laboratory workflows.

As the scientific community continues to explore the potential of Pyrrolo[1,2-a]pyrazin-6(2H)-one, 2-[(4-chlorophenyl)sulfonyl]hexahydro-, its relevance in both academic and industrial settings is expected to grow. The compound exemplifies the intersection of traditional organic synthesis and cutting-edge drug discovery, making it a compelling subject for further investigation. With ongoing advancements in cheminformatics and high-throughput screening, the future applications of this molecule are likely to expand, addressing some of the most pressing challenges in modern science.